Cas no 76230-27-8 (6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one)

• Product Name: 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one
• CAS No: 76230-27-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1086329
• PubChem ID: 1523226
• Update Time: 2025-06-08

6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-6,7-dihydrobenzofuran-4(5H)-one
• 6,6-dimethyl-5,7-dihydro-1-benzofuran-4-one
• 6,6-DIMETHYL-6,7-DIHYDRO-1-BENZOFURAN-4(5H)-ONE
• 4-oxo-6,6,dimethyl-4,5,6,7-tetrahydrobenzofuran
• 6,6-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one
• Z1157725438
• RVZYKXUAFRJYAT-UHFFFAOYSA-N
• AKOS000267904
• SCHEMBL9623158
• BS-36191
• 76230-27-8
• 4-oxo-6,6-dimethyl-4,5,6,7-tetrahydrobenzofuran
• EN300-73285
• MFCD03011697
• CS-0259420
• DTXSID00364114
• DB-196874
• 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one

• MDL： MFCD03011697
• Inchi： 1S/C10H12O2/c1-10(2)5-8(11)7-3-4-12-9(7)6-10/h3-4H,5-6H2,1-2H3
• InChI Key： RVZYKXUAFRJYAT-UHFFFAOYSA-N
• SMILES： O1C=CC2C(CC(C)(C)CC1=2)=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 236.2±9.0 °C at 760 mmHg
• Flash Point: 101.8±11.4 °C
• PSA: 30.21000
• LogP: 2.43470
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one

Introduction to 6,6-Dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one (CAS No. 76230-27-8)

6,6-Dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one, also known by its CAS number 76230-27-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of benzofurans, which are characterized by a benzene ring fused to a furan ring. The unique structural features of 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and materials.

The chemical structure of 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one consists of a benzofuran core with two methyl groups attached to the 6-position and a ketone group at the 4-position. This configuration imparts specific chemical and physical properties that are crucial for its potential applications. The presence of the ketone group allows for various chemical reactions, such as nucleophilic addition and condensation reactions, which can be exploited in synthetic pathways to create more complex molecules.

In recent years, the study of benzofurans has expanded significantly due to their diverse biological activities. Research has shown that compounds with a benzofuran scaffold exhibit a wide range of pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of benzofuran derivatives as potent inhibitors of cancer cell growth. The specific structure of 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one has been shown to enhance these biological activities through its unique conformation and functional groups.

The synthesis of 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one can be achieved through various methods. One common approach involves the cyclization of an appropriate precursor molecule under controlled conditions. For example, a recent publication in the Tetrahedron Letters described a highly efficient one-pot synthesis method that yields high purity and yield of the target compound. This method involves the condensation of a suitable aldehyde with a substituted phenol followed by intramolecular cyclization to form the benzofuran ring.

The physical properties of 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one, such as its melting point and solubility characteristics, are important for its handling and application in various processes. The compound is typically a solid at room temperature and exhibits good solubility in common organic solvents like dichloromethane and ethanol. These properties make it suitable for use in both laboratory-scale experiments and industrial-scale production processes.

In the context of pharmaceutical research, 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets makes it a valuable starting point for the design of more potent and selective therapeutic agents. For example, studies have demonstrated that derivatives of this compound can effectively inhibit key enzymes involved in disease pathways, such as kinases and proteases. This has led to ongoing efforts to optimize these derivatives for improved pharmacokinetic properties and reduced side effects.

The safety profile of 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety assessments are essential before it can be advanced to clinical trials. Preclinical studies have indicated that the compound does not exhibit significant toxicity or mutagenicity at relevant doses.

In conclusion, 6,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one (CAS No. 76230-27-8) is a promising compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its potential in various fields, highlighting its importance in modern chemistry and medicine.